Cas no 1000895-80-6 ((5-Fluoro-2-methoxypyridin-4-yl)methanol)

• Product Name: (5-Fluoro-2-methoxypyridin-4-yl)methanol
• CAS No: 1000895-80-6
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• MDL: MFCD16607042
• CID: 1095796
• PubChem ID: 59283532
• Update Time: 2025-06-09

(5-Fluoro-2-methoxypyridin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methoxy-4-Pyridinemethanol
• (5-fluoro-2-methoxy-pyridin-4-yl)methanol
• (5-fluoro-2-methoxy-pyridin-4-yl)-methanol
• (5-Fluoro-2-Methoxypyridin-4-yl)Methanol
• 5-Fluoro-4-hydroxymethyl-2-methoxypyridine
• SB53150
• AMY8024
• 5-Fluoro-2-methoxypyridine-4-methanol
• 1000895-80-6
• AKOS024463717
• AC-33423
• MFCD16607042
• DB-327858
• GESKOFMAAHVWFR-UHFFFAOYSA-N
• 4-Pyridinemethanol, 5-fluoro-2-methoxy-
• AS-64114
• CS-0088277
• SY069495
• SCHEMBL3313569
• (5-Fluoro-2-methoxypyridin-4-yl)methanol

• MDL： MFCD16607042
• Inchi： 1S/C7H8FNO2/c1-11-7-2-5(4-10)6(8)3-9-7/h2-3,10H,4H2,1H3
• InChI Key： GESKOFMAAHVWFR-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1CO)OC

Computed Properties

• Exact Mass: 157.05390666g/mol
• Monoisotopic Mass: 157.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (5-Fluoro-2-methoxypyridin-4-yl)methanol

Comprehensive Overview of (5-Fluoro-2-methoxypyridin-4-yl)methanol (CAS No. 1000895-80-6): Properties, Applications, and Industry Insights

(5-Fluoro-2-methoxypyridin-4-yl)methanol, identified by its CAS number 1000895-80-6, is a fluorinated pyridine derivative gaining traction in pharmaceutical and agrochemical research. This compound, characterized by its methanol-substituted pyridine core and fluoro modification, exhibits unique physicochemical properties that make it valuable for drug discovery and material science. With molecular formula C₇H₈FNO₂ and a molar mass of 157.14 g/mol, its structural features align with current trends in small molecule therapeutics and heterocyclic chemistry.

The growing interest in fluorinated building blocks like 1000895-80-6 reflects broader industry demands for bioisosteres that improve metabolic stability. Recent literature highlights its utility in developing kinase inhibitors, particularly for oncology targets, where the 2-methoxypyridine moiety enhances binding affinity. Analytical studies confirm its stability under standard storage conditions (2-8°C in inert atmosphere), with HPLC purity typically exceeding 98%, meeting GMP intermediate requirements.

Synthetic routes to (5-Fluoro-2-methoxypyridin-4-yl)methanol often involve regioselective fluorination of pyridine precursors, followed by methoxylation and hydroxymethylation steps. Process chemists emphasize atom-economical approaches using catalytic hydrogenation, aligning with green chemistry principles. The compound's logP value of 0.82 (predicted) suggests favorable membrane permeability, explaining its popularity in CNS drug development pipelines.

Emerging applications include its use as a precursor for PET radiotracers, where the fluorine-18 analog enables non-invasive imaging. This addresses the diagnostic imaging market's need for blood-brain barrier permeable probes. Quality control protocols typically involve NMR (1H, 13C, 19F), LC-MS, and residual solvent analysis to ensure batch consistency for scale-up production.

Regulatory status varies by jurisdiction, but 1000895-80-6 generally falls under standard laboratory chemical classifications. Safety data sheets recommend handling with nitrile gloves and eye protection, though it doesn't exhibit extreme toxicity profiles common to some halogenated compounds. Environmental fate studies show moderate biodegradability (OECD 301B), prompting proper waste solvent disposal protocols.

Market analysts note increasing procurement of this pharmaceutical intermediate by CDMOs serving orphan drug developers. The 5-fluoro-2-methoxy substitution pattern proves particularly valuable for modifying drug half-life without compromising target engagement. Patent landscapes reveal its incorporation in BTK inhibitors and JAK/STAT pathway modulators since 2018.

From a supply chain perspective, CAS 1000895-80-6 remains available through specialized fine chemical distributors, with lead times averaging 4-6 weeks for custom quantities. Pricing reflects the multi-step synthesis required, typically ranging $250-$800/g at research scales. Some suppliers offer isotopically labeled versions (13C, 15N) for metabolic studies, catering to the growing ADME research sector.

Research publications demonstrate innovative applications in metal-organic frameworks (MOFs), where the compound serves as a functionalized linker. Its hydrogen bonding capacity and aromatic stacking potential enable design of porous materials for gas storage. Materials scientists highlight its compatibility with click chemistry modifications for surface functionalization.

For analytical method development, 1000895-80-6 presents distinct UV-Vis absorption at 268 nm (ε = 4200 M^-1cm^-1) and characteristic 19F NMR shifts (-120 to -125 ppm), facilitating reaction monitoring. These properties support its use as a chromatographic standard for method validation in quality control labs.

The compound's stability under microwave-assisted reaction conditions makes it suitable for high-throughput synthesis platforms. Recent process optimization studies achieved 85% yield in flow chemistry setups, reducing typical batch processing times from 48 to 6 hours. Such advancements address pharmaceutical industry demands for continuous manufacturing solutions.

Looking ahead, (5-Fluoro-2-methoxypyridin-4-yl)methanol is poised to maintain relevance as structure-activity relationship (SAR) studies increasingly exploit fluorine effects in medicinal chemistry. Its balanced lipophilicity profile and proven scalable synthesis ensure continued adoption across drug discovery phases, from hit-to-lead optimization through preclinical development.